![molecular formula C14H18O2 B8690692 3-[(Benzyloxy)methyl]cyclohexanone CAS No. 108743-93-7](/img/structure/B8690692.png)
3-[(Benzyloxy)methyl]cyclohexanone
Cat. No. B8690692
M. Wt: 218.29 g/mol
InChI Key: HQYNKMFMUGOJEZ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Name
OC1CCCC(COCc2ccccc2)C1
Quantity
Extracted from reaction SMILES
Type
reactant
Reaction Step One
Identifiers
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REACTION_SMILES
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[CH2:1]([c:2]1[cH:3][cH:4][cH:5][cH:6][cH:7]1)[O:8][CH2:9][CH:10]1[CH2:11][CH:12]([OH:16])[CH2:13][CH2:14][CH2:15]1.[CH3:17][OH:18].[CH3:19][C:20](=[O:21])[CH3:22]>>[CH2:1]([c:2]1[cH:3][cH:4][cH:5][cH:6][cH:7]1)[O:8][CH2:9][CH:10]1[CH2:11][C:12](=[O:16])[CH2:13][CH2:14][CH2:15]1
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Inputs
Outcomes
Product
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Name
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Type
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product
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Smiles
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O=C1CCCC(COCc2ccccc2)C1
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
